Cas no 2172596-21-1 (2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172596-21-1
• MF: C₁₁H₁₃F₃N₄
• MW: 258.242932081223
• CID: 5568694
• PubChem ID: 165596684
• Update Time: 2025-10-07

2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598926
• 2172596-21-1
• 2-[5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C11H13F3N4/c1-7(11(12,13)14)18-10(8-3-2-4-8)9(5-6-15)16-17-18/h7-8H,2-5H2,1H3
• InChI Key： IXURIPXYXIRJHU-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(CC#N)N=N1)C1CCC1)(F)F

Computed Properties

• Exact Mass: 258.10923092g/mol
• Monoisotopic Mass: 258.10923092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Research Brief on 2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172596-21-1)

In recent years, the compound 2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172596-21-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and cyclobutyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule drugs. The trifluoromethyl group further enhances its metabolic stability and binding affinity, making it a valuable scaffold in medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to improve its pharmacokinetic properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for 2172596-21-1, utilizing click chemistry to efficiently construct the triazole core. The study reported a yield of 78% and highlighted the compound's stability under physiological conditions, which is critical for in vivo applications. Additionally, computational docking studies suggested strong interactions with target proteins involved in inflammatory pathways, positioning it as a potential candidate for anti-inflammatory drug development.

Further investigations into the biological activity of 2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile have revealed its efficacy in inhibiting specific kinases implicated in cancer progression. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound exhibited nanomolar inhibitory activity against a panel of cancer-related kinases, with particularly high potency against EGFR and VEGFR2. These findings underscore its potential as a multi-targeted kinase inhibitor, offering a new avenue for oncology research.

Despite these promising results, challenges remain in the clinical translation of 2172596-21-1. Pharmacodynamic studies have indicated moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-5-cyclobutyl-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a compelling case study in the intersection of chemical synthesis and biological application. Its unique structural features and promising preclinical data highlight its potential to address unmet medical needs in inflammation and oncology. Continued research and optimization will be essential to fully realize its therapeutic potential and advance it through the drug development pipeline.